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Compound of Interest

Compound Name: FR179642

Cat. No.: B612303

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of FR179642, a key intermediate in the synthesis of the antifungal agent Micafungin.
Adherence to these guidelines is critical for ensuring laboratory safety and procedural success.

Chemical and Physical Properties

FR179642 is a white to off-white solid. Key quantitative data are summarized in the table below
for easy reference.

Property Value Source

Molecular Formula C35H52N8020S MedchemExpress.com
Molecular Weight 936.89 g/mol

Appearance White to Off-White Solid

Melting Point >150°C (decomposes) ChemicalBook

Soluble in DMSO (slightly,
Solubility heated), Methanol (slightly, BOC Sciences
heated, sonicated)

Storage Temperature -20°C [1][2]
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Personal Protective Equipment (PPE)

Based on available safety data, FR179642 is classified with GHS hazard statements indicating
it causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation
(H335). Therefore, stringent adherence to the following PPE protocols is mandatory.

Protection Type Equipment Specification Purpose

) ] Prevents skin contact. Gloves
Chemical-resistant gloves ]
) o must be inspected before use
Hand Protection (Nitrile or Neoprene )
and disposed of upon
recommended). o
contamination.

ANSI Z87.1 compliant safety

glasses with side shields
. . ) Protects eyes from splashes
Eye & Face Protection (minimum). Chemical splash ] )
) and airborne particles.
goggles are required when a

splash hazard exists.

Fully buttoned laboratory coat. ) )
) ] Protects skin from accidental
Skin & Body Protection Long pants and closed-toe o
contact and contamination.
shoes are mandatory.

Not typically required for small

quantities in a well-ventilated

chemical fume hood. For larger ] ]

) ) N ] Prevents inhalation of dust or
Respiratory Protection guantities or when creating
aerosols.
aerosols, a NIOSH-approved
respirator with organic vapor

cartridges is necessary.

Operational Plan: Handling and Experimental
Protocol

FR179642 is primarily used in the synthesis of Micafungin. The following is a general protocol
for a one-pot synthesis reaction. All operations should be conducted within a certified chemical
fume hood.
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Experimental Protocol: One-Pot Synthesis of Micafungin from FR179642

e Preparation: Suspend FR-179642 (10.0 g) in dry DMF (200 ml) by stirring at 25°C for 10
minutes.

e Cooling: Cool the mixture to 0°C.

» Addition of Reagents: Add the Micafungin side chain (4.50 g) and the activated acid, followed
by DIPEA (2.25 ml).

e Reaction: Stir the mixture for 90 minutes at 0°C.

e Quenching: Add a mixture of methanol (50 ml) and acetone (100 ml) and raise the
temperature to 10°C. Stir for 60 minutes.

o Precipitation: Slowly add ethyl acetate (1000 ml) over 2.5 hours to precipitate the product.

Experimental Workflow Diagram

Click to download full resolution via product page

Caption: One-pot synthesis of Micafungin from FR179642.

Mechanism of Action: Inhibition of -(1,3)-D-Glucan
Synthase

FR179642 is a precursor to Micafungin, an echinocandin antifungal. Echinocandins non-
competitively inhibit the enzyme [3-(1,3)-D-glucan synthase, which is essential for the synthesis
of B-(1,3)-D-glucan, a key component of the fungal cell wall. This disruption of the cell wall
integrity leads to osmotic instability and fungal cell death.
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Signaling Pathway Diagram

B-(1,3)-D-Glucan Synthase)—b( H j

Click to download full resolution via product page

Caption: Inhibition of B-(1,3)-D-glucan synthesis by FR179642's active form.

Disposal Plan

All waste containing FR179642 must be treated as hazardous chemical waste. Follow these
steps for proper disposal:

¢ Segregation: Do not mix FR179642 waste with other chemical waste streams unless
compatibility is confirmed.

o Labeling: Collect all solid waste (e.g., contaminated gloves, weigh boats, paper towels) and
liquid waste in separate, clearly labeled, sealed hazardous waste containers. The label
should include "Hazardous Waste," the full chemical name "FR179642," and the associated
hazards (Irritant).

o Storage: Store waste containers in a designated, secure satellite accumulation area away
from incompatible materials.

» Disposal: Arrange for pickup and disposal by your institution's Environmental Health and
Safety (EHS) office. Do not dispose of FR179642 down the drain or in regular trash. Empty
containers must be triple-rinsed with a suitable solvent, and the rinsate collected as
hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
FR179642]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612303#personal-protective-equipment-for-handling-
fr179642]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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